1,1-Dioxo-thiomorpholine-4-sulfonyl chloride

• IUPAC Name: 1,1-dioxo-1,4-thiazinane-4-sulfonyl chloride
• InChI: InChI=1S/C4H8ClNO4S2/c5-12(9,10)6-1-3-11(7,8)4-2-6/h1-4H2
• InChI Key: FUWMAUBXFITUEK-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1S(=O)(=O)Cl
• Molecular Formula: C4H8ClNO4S2
• Molecular Weight: 233.7 g/mol

Description

1,1-Dioxo-thiomorpholine-4-sulfonyl chloride is a chemical compound widely used in scientific research as a reagent for the synthesis of various organic compounds. It is also known as TSTU, and its molecular formula is C5H8ClNO4S2.

Mechanism of Action

TSTU acts as a coupling reagent by reacting with the carboxylic acid to form an active ester intermediate. This intermediate then reacts with the nucleophile (e.g., amine) to form the peptide bond.
Biochemical and Physiological Effects:
TSTU does not have any known biochemical or physiological effects as it is used only as a reagent in chemical synthesis.

Advantages and Limitations for Lab Experiments

TSTU has several advantages as a coupling reagent in peptide synthesis. It is highly efficient, and the reaction proceeds rapidly at room temperature. It also forms stable intermediates, which makes it useful for the synthesis of long peptides. However, TSTU has some limitations, such as its high cost and the need for a base to activate the reaction.

Future Directions

There are several future directions for the use of TSTU in scientific research. One direction is the development of new coupling reagents with improved efficiency and lower cost. Another direction is the synthesis of new peptide analogs and other organic compounds using TSTU as a reagent. Finally, TSTU can be used in the synthesis of new drugs and pharmaceuticals with potential therapeutic applications.
Conclusion:
In conclusion, 1,1-Dioxo-thiomorpholine-4-sulfonyl chloride is an important reagent in scientific research, particularly in the synthesis of peptides, nucleotides, and carbohydrates. Its mechanism of action as a coupling reagent is well understood, and it has several advantages and limitations in lab experiments. There are several future directions for the use of TSTU in scientific research, including the development of new coupling reagents and the synthesis of new organic compounds and drugs.

Synthesis Methods

TSTU is synthesized by reacting thiomorpholine-4-sulfonyl chloride with 1,1'-carbonyldiimidazole (CDI) in the presence of a base such as triethylamine. The reaction takes place in a solvent such as dichloromethane or acetonitrile, and the product is obtained after purification by column chromatography.

Scientific Research Applications

TSTU is widely used in scientific research as a reagent for the synthesis of various organic compounds such as peptides, nucleotides, and carbohydrates. It is used as a coupling reagent for the activation of carboxylic acids in peptide synthesis. It is also used in the synthesis of nucleotide analogs and glycosyl donors.